2-(2,5-dimethylbenzyl)-8-(4-ethoxyphenyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

• IUPAC Name: 2-[(2,5-dimethylphenyl)methyl]-8-(4-ethoxyphenyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• InChI: InChI=1S/C22H24N4O3/c1-4-29-19-9-7-18(8-10-19)24-11-12-25-20(27)21(28)26(23-22(24)25)14-17-13-15(2)5-6-16(17)3/h5-10,13H,4,11-12,14H2,1-3H3
• InChI Key: DOBZHSMUFHHZDI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC4=C(C=CC(=C4)C)C
• Molecular Formula: C22H24N4O3
• Molecular Weight: 392.5 g/mol

Description

2-(2,5-dimethylbenzyl)-8-(4-ethoxyphenyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione is a useful research compound. Its molecular formula is C22H24N4O3 and its molecular weight is 392.459. The purity is usually 95%.
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Scientific Research Applications

Novel Heterocyclic Scaffold Development

The compound under study is closely related to the field of heterocyclic chemistry, specifically in the development of new drug-like heterocyclic scaffolds. For example, Tzvetkov, Euler, and Müller (2012) reported the synthesis of dihydroimidazo[5,1-c][1,2,4]triazine-3,6(2H,4H)-dione derivatives, which are structurally related to the compound . These derivatives were prepared through a series of chemical reactions, showcasing the compound's potential as a versatile scaffold in medicinal chemistry Tzvetkov, Euler, & Müller, 2012.

Synthesis and Antiviral Activity

In the context of antiviral research, compounds like 2-(2,5-dimethylbenzyl)-8-(4-ethoxyphenyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione have been synthesized and evaluated for their antiviral properties. Kim et al. (1978) described the synthesis of related imidazo[1,2-a]-s-triazine nucleosides and investigated their activity against various viruses, indicating the potential of such compounds in antiviral drug development Kim, Bartholomew, Allen, Robins, & Revankar, 1978.

Functionalized Tetrahydropyridines for Biological Activity

Further research into related compounds includes the synthesis of functionalized tetrahydropyridines with potential biological activity. Wasilewska et al. (2011) explored the synthesis of derivatives like 1,2-dihydropyridine, which could be structurally similar to the compound , demonstrating the potential for these compounds in biological applications Wasilewska, Sa̧czewski, Gdaniec, Makowska, & Bednarski, 2011.

Antitumor Activity

The antitumor potential of similar compounds has also been explored. Sztanke et al. (2007) identified the antitumor activity of novel derivatives of 8-aryl-2,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3,4-dione, which shares structural similarities with the compound in focus. This research highlights the possibility of utilizing such compounds in cancer therapy Sztanke, Pasternak, Rzymowska, Sztanke, Kandefer-Szerszeń, Dybała, & Kozioł, 2007.